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Compound of Interest

Compound Name: 1-(2-Methoxyphenyl)ethanol
CAS No.: 13513-82-1
Cat. No.: B080116

Get Quote

Compound Identity & Physicochemical Profile

1-(2-Methoxyphenyl)ethanol is a secondary alcohol used primarily as an intermediate in the
synthesis of enantiomerically pure pharmaceuticals and fine chemicals. Its structural features—
an ortho-methoxy group and a chiral benzylic alcohol—dictate its reactivity and safety profile.
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Parameter Technical Specification
7417-18-7 (Racemic) / 108100-06-7 ((S)-
CAS Number '
isomer)
IUPAC Name 1-(2-Methoxyphenyl)ethanol
-Methyl-2-methoxybenzyl alcohol; 2-
Synonyms

Methoxyphenethyl alcohol (ambiguous usage);
1-(2-Anisyl)ethanol

C
Molecular Formula H
O
Molecular Weight 152.19 g/mol

Physical State

Colorless to pale yellow liquid (racemic) or low-

melting solid
Boiling Point 133-135 °C at 10 mmHg
Flash Point >110 °C (>230 °F) [Closed Cup]
Solubility Soluble in alcohols, esters, DCM; sparingly

soluble in water

Partition Coeff.[1][2][3][4] (LogP)

~1.56 (Lipophilic, potential for skin absorption)

Hazard Identification (GHS Classification)

While 1-(2-Methoxyphenyl)ethanol is not classified as a "Category 1" acute toxin, it

possesses significant irritant properties typical of benzylic alcohols.

GHS Label Elements[1][6]

¢ Signal Word:WARNING

e Hazard Pictograms:GHSO07 (Exclamation Mark)
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Hazard Statements

e H315: Causes skin irritation.[5]
e H319: Causes serious eye irritation.[5]
e H335: May cause respiratory irritation.[5]

e H227: Combustible liquid (if flash point is confirmed <93°C in specific grades; otherwise
treated as combustible material).

Precautionary Statements (Selected)

e P261: Avoid breathing mist/vapors.
o P280: Wear protective gloves/eye protection/face protection.

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing.

Toxicological Insights & Mechanism

The toxicological profile of 1-(2-Methoxyphenyl)ethanol is largely inferred from its structural
analogs (e.g., ortho-anisyl derivatives).

Acute Toxicity

o Oral/Dermal: No specific LD50 data is widely published for this specific isomer. It is
structurally similar to 1-phenylethanol (Oral LD50 Rat: ~400 mg/kg), suggesting it should be
handled as potentially harmful if swallowed.

 Inhalation: High vapor concentrations (heated process) may cause central nervous system
(CNS) depression (dizziness, headache) due to the ether/alcohol functionality.

Local Effects

o Skin/Eye: The lipophilic nature allows the compound to penetrate the stratum corneum,
causing defatting and irritation. The ortho-methoxy group activates the ring, potentially
increasing sensitivity compared to unsubstituted benzyl alcohols.
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Safe Handling & Engineering Controls

Effective exposure control relies on a hierarchy of measures, prioritizing containment over PPE.

Engineering Controls

o Ventilation: Handle only in a chemical fume hood or under local exhaust ventilation (LEV).

 Inert Atmosphere: While not pyrophoric, the compound is hygroscopic and susceptible to
oxidation. Store and transfer under Nitrogen or Argon to maintain purity and prevent peroxide
formation (though low risk compared to ethers).

Personal Protective Equipment (PPE)[1]

o Respiratory: If aerosols are generated (e.g., during rotary evaporation or spraying), use a
NIOSH-approved respirator with Organic Vapor (OV) cartridges (P95/P100).

e Dermal:
o Standard: Nitrile gloves (0.11 mm) are sufficient for splash protection.

o Immersion: Laminate film (Silver Shield) or Viton gloves are required for prolonged
contact.

e Ocular: Chemical safety goggles. Face shield required if handling >1L volumes.

Process Safety in Synthesis

The synthesis of 1-(2-Methoxyphenyl)ethanol typically involves the reduction of 2'-
Methoxyacetophenone. The hazards of the precursors often exceed those of the product.

Synthesis Workflow Hazards

e Precursor Preparation (Methylation):
o Reaction: 2-Hydroxyacetophenone + Dimethyl Sulfate (DMS) or lodomethane (Mel).

o Critical Hazard: DMS and Mel are highly toxic alkylating agents and suspected
carcinogens. They are fatal if inhaled.
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o Control: Use a closed system; quench excess alkylating agent with aqueous ammonia or
NaOH before workup.

e Reduction Step (Ketone to Alcohol):
o Reagent: Sodium Borohydride (NaBH

) or Hydrogenation (H
/Catalyst).

o Critical Hazard: NaBH

releases flammable Hydrogen gas upon contact with acid or moisture.

o Control: Quench reactions slowly at low temperature (0°C). Ensure adequate venting of H

gas.

Reaction Safety Diagram

The following diagram illustrates the safety decision logic during the synthesis and isolation
process.

Add Acid/Water Slowly
Monitor H2 Gas

Route A: NaBH4/MeOH
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Caption: Process safety flow for the reduction of 2'-methoxyacetophenone. Red nodes indicate
high-hazard critical control points requiring specific engineering interventions.

Emergency Response Protocols
Spill Management
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o Evacuate: Clear the immediate area.
e PPE: Don nitrile gloves, goggles, and organic vapor respirator.

o Containment: Absorb liquid with inert material (vermiculite, sand, or commercial spill pads).
Do not use sawdust (combustibility risk).

» Disposal: Collect in a sealed container labeled "Hazardous Waste - Organic Oxygenates."
Fire Fighting
e Media: Carbon dioxide (CO

), dry chemical powder, or alcohol-resistant foam. Water spray may be used to cool
containers but can be ineffective on the fire itself due to the compound's low water solubility.

o Combustion Products: Carbon monoxide (CO) and Carbon dioxide (CO

First Aid

o Eye Contact: Flush immediately with water for 15 minutes, lifting eyelids. Seek medical
attention if irritation persists.

o Skin Contact: Wash with soap and water. Remove contaminated clothing.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a Poison Control Center
immediately.

Storage & Stability

» Conditions: Store in a cool, dry, well-ventilated area away from heat sources.

e Incompatibilities: Strong oxidizing agents (e.g., permanganates, nitric acid), acid chlorides,
and acid anhydrides.

o Shelf Life: Stable for >2 years if stored sealed at room temperature.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080116?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

o ChemicalBook. (2024). 1-(2-Methoxyphenyl)ethanol Properties and Synthesis. Retrieved
from

+ Santa Cruz Biotechnology. (2024). 1-(2-Methoxyphenyl)ethanol Safety Data Sheet.
Retrieved from

e PubChem. (2024). Compound Summary: 1-(2-Methoxyphenyl)ethanol.[1][2][3][6][7][8]
National Library of Medicine. Retrieved from

e Sigma-Aldrich. (2024).[3][9] Safety Data Sheet for 2-Methoxyphenethyl Alcohol Derivatives.
Retrieved from

+ BenchChem. (2025). Chiral Synthesis of Methoxy-phenyl-ethanol Derivatives: Application
Notes. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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